methyl 4-[5-(4-oxo-3,4-dihydro-2-quinazolinyl)-2-furyl]benzoate

• IUPAC Name: methyl 4-[5-(4-oxo-3H-quinazolin-2-yl)furan-2-yl]benzoate
• InChI: InChI=1S/C20H14N2O4/c1-25-20(24)13-8-6-12(7-9-13)16-10-11-17(26-16)18-21-15-5-3-2-4-14(15)19(23)22-18/h2-11H,1H3,(H,21,22,23)
• InChI Key: QKTMPOVJANRADF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C3=NC4=CC=CC=C4C(=O)N3
• Molecular Formula: C20H14N2O4
• Molecular Weight: 346.3 g/mol

Description

Methyl 4-[5-(4-oxo-3,4-dihydro-2-quinazolinyl)-2-furyl]benzoate, also known as TAK-659, is a novel small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of kinase inhibitors and has been shown to have a promising role in the treatment of various diseases.

Scientific Research Applications

Crystal Structure and Interactions

• 2-Methyl-3-(2-methylphenyl)-4-oxo-3,4-dihydroquinazolin-8-yl benzoate : In this derivative, both benzoate and 2-tolyl groups are nearly orthogonal to the central fused ring system, showing distinct molecular orientations and interactions in the crystal structure. This orientation suggests potential applications in molecular engineering and material science (El-Azab et al., 2012).

Mass Spectral Fragmentation Patterns

• Mass Spectral Study : Analysis of 2-methyl-3-arylquinazolin-4-ones and their derivatives reveals specific mass spectral fragmentation patterns, important for understanding the molecular structure and potential applications in analytical chemistry (Holla, Akberali, & Shivananda, 1998).

Antimicrobial Activity

• Antimicrobial Properties : Synthesized derivatives of 4-oxo-3-phenyl-3,4-dihydro quinazolin-2-yl methyl nitrite exhibit significant antibacterial and antifungal activities, indicating potential for pharmaceutical applications in combating various microbial infections (Chaitanya et al., 2017).

Application in Anticancer Drugs

• Key Intermediate for Anticancer Drugs : 2,6-Dimethyl-3,4-dihydro-4-oxo-quinazoline is identified as a crucial intermediate in the synthesis of the anticancer drug Raltitrexed, indicating its significance in medicinal chemistry (Zhang De-hua, 2009).

Crystal Structure Analysis

• Molecular Structure Analysis : The crystal structure of a related compound, methyl-3,4-dihydro-3-(p-methylphenyl)-4-oxo-2-quinazolinyl thiopropionate, provides insights into the molecular configuration, crucial for the development of materials and pharmaceuticals (Rajnikant et al., 2001).

Reactivity and Dimerization Studies

• Chemical Reactivity : Studies on the reactivity and dimerization of furan-based compounds similar to the queried chemical suggest potential applications in organic synthesis and chemical engineering (Trahanovsky et al., 1994).

Synthesis and Characterization

• New Compound Synthesis : Research involving the synthesis and characterization of substituted quinazolin-4-one derivatives sheds light on the versatility of these compounds in creating new chemical entities with potential applications in drug discovery and material science (El-Shenawy, 2017).

Analgesic and Anti-inflammatory Activities

• Biological Activities : Investigation of new 1,3,4-oxadiazole derivatives linked with quinazolin-4-one moiety reveals notable analgesic and anti-inflammatory activities, highlighting their potential in the development of new therapeutic agents (Dewangan et al., 2016).